![molecular formula C17H18N4O2S B2994847 N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-4-(thiazol-2-yloxy)benzamide CAS No. 2034322-49-9](/img/structure/B2994847.png)
N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-4-(thiazol-2-yloxy)benzamide
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Description
N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-4-(thiazol-2-yloxy)benzamide, commonly known as DTBZ, is a chemical compound that has gained significant attention in the scientific community due to its potential as a diagnostic tool for Parkinson's disease. DTBZ is a radioligand that binds to the vesicular monoamine transporter 2 (VMAT2), a protein that is responsible for transporting dopamine into synaptic vesicles. The binding of DTBZ to VMAT2 can be visualized using positron emission tomography (PET) imaging, allowing for the detection of changes in dopamine levels in the brain.
Scientific Research Applications
Synthesis and Characterization
Recent studies have focused on the synthesis and characterization of novel compounds related to N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-4-(thiazol-2-yloxy)benzamide. For instance, Ledenyova et al. (2018) reported on the unexpected reaction of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, highlighting the complexity of chemical reactions involving pyrazole derivatives and their potential in synthesizing new molecular structures (Ledenyova et al., 2018). Similarly, the work by Palkar et al. (2017) on designing, synthesizing, and QSAR studies of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones as novel antibacterial agents demonstrates the potential of thiazol-2-yloxy benzamide derivatives in medicinal applications (Palkar et al., 2017).
Biological Evaluation
The synthesis and biological evaluation of various derivatives, including those related to the chemical structure , have been extensively studied. For instance, Saeed et al. (2015) synthesized a series of benzamides and evaluated their potential biological applications, providing insights into their use in drug chemistry (Saeed et al., 2015). Nassar et al. (2015) outlined an efficient method to obtain novel pyrazole derivatives, emphasizing their significance in anti-tumor applications (Nassar et al., 2015).
Antimicrobial and Antiviral Activities
The development of novel compounds with antimicrobial and antiviral properties is a critical area of research. Hebishy et al. (2020) described a new route to synthesize benzamide-based 5-aminopyrazoles showing remarkable anti-avian influenza virus activity, highlighting the potential of such compounds in addressing viral diseases (Hebishy et al., 2020).
Properties
IUPAC Name |
N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-4-(1,3-thiazol-2-yloxy)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O2S/c1-12-11-13(2)21(20-12)9-7-18-16(22)14-3-5-15(6-4-14)23-17-19-8-10-24-17/h3-6,8,10-11H,7,9H2,1-2H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQDQIIVYTLWFBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CCNC(=O)C2=CC=C(C=C2)OC3=NC=CS3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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